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Compound of Interest

Compound Name: RWJ-445167

Cat. No.: B15573226

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the selectivity of RWJ-445167, a dual inhibitor
of thrombin and factor Xa, with other anticoagulants. The information presented is supported by
experimental data to assist in evaluating its potential therapeutic applications.

Executive Summary

RWJ-445167 is a potent dual inhibitor of two key enzymes in the coagulation cascade:
thrombin (Factor lla) and Factor Xa. Experimental data indicates that RWJ-445167 exhibits a
higher affinity for thrombin compared to Factor Xa. This guide will delve into the quantitative
selectivity of RWJ-445167 and compare it with other single-target and dual-target inhibitors,
providing a clear perspective on its biochemical profile.

Data Presentation: Selectivity of Coagulation
Inhibitors

The following table summarizes the inhibitory constants (Ki) of RWJ-445167 and other notable
anticoagulants against their primary targets, thrombin and Factor Xa. A lower Ki value indicates
a higher binding affinity and greater potency.
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. . . Selectivity
o Thrombin (Ki, Factor Xa (Ki, .
Inhibitor Type (Factor Xa Ki /
nM) nM) L
Thrombin Ki)
RWJ-445167 Dual 4.0[1] 230[1] 57.5
Selective _
Argatroban ) 16.23[2] - Not Applicable
Thrombin
] Selective )
Dabigatran ) 4.5[3] - Not Applicable
Thrombin
) Selective Factor )
Rivaroxaban X - 0.41[2] Not Applicable
a
) Not Directly
EP217609 Dual 0.03-0.04 - (Indirect)
Comparable

Signaling Pathway: The Coagulation Cascade

The coagulation cascade is a series of enzymatic reactions that culminates in the formation of
a fibrin clot to prevent blood loss following vascular injury. This process is divided into the
intrinsic, extrinsic, and common pathways. RWJ-445167 exerts its anticoagulant effect by
inhibiting two critical enzymes in the common pathway: Factor Xa, which is responsible for the
conversion of prothrombin to thrombin, and thrombin itself, which converts fibrinogen to fibrin.
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Common Pathway

Extrinsic Pathway :
Tissue Factor |—>| Factor VIla Activation Tl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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